Cas no 1864134-08-6 (2-Bromo-N,5-dimethylbenzene-1-sulfonamide)

• Product Name: 2-Bromo-N,5-dimethylbenzene-1-sulfonamide
• CAS No: 1864134-08-6
• MF: C₈H₁₀BrNO₂S
• MW: 264.139500141144
• CID: 5740423
• PubChem ID: 126972923
• Update Time: 2025-10-31

2-Bromo-N,5-dimethylbenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 1864134-08-6
• EN300-1452920
• 2-bromo-N,5-dimethylbenzene-1-sulfonamide
• 2-Bromo-N,5-dimethylbenzenesulfonamide
• Benzenesulfonamide, 2-bromo-N,5-dimethyl-
• 2-Bromo-N,5-dimethylbenzene-1-sulfonamide

• Inchi： 1S/C8H10BrNO2S/c1-6-3-4-7(9)8(5-6)13(11,12)10-2/h3-5,10H,1-2H3
• InChI Key： RTZYBDRLPMMATO-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C)C=C1S(NC)(=O)=O

Computed Properties

• Exact Mass: 262.96156g/mol
• Monoisotopic Mass: 262.96156g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 260
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 54.6Ų

Experimental Properties

• Density: 1.531±0.06 g/cm3(Predicted)
• Boiling Point: 366.0±52.0 °C(Predicted)
• pka: 11.11±0.30(Predicted)

Additional information on 2-Bromo-N,5-dimethylbenzene-1-sulfonamide

2-Bromo-N,5-Dimethylbenzene-1-Sulfonamide: A Comprehensive Overview

2-Bromo-N,5-Dimethylbenzene-1-Sulfonamide is a versatile organic compound with the CAS number 1864134-08-6. This compound is widely recognized in the field of organic chemistry for its unique structural properties and diverse applications. The molecule consists of a benzene ring substituted with a bromine atom at position 2, a methyl group at position 5, and a sulfonamide group at position 1. Its chemical structure makes it highly functional, enabling it to participate in various chemical reactions and serve as an intermediate in the synthesis of more complex molecules.

The sulfonamide group in 2-Bromo-N,5-Dimethylbenzene-1-Sulfonamide plays a crucial role in its reactivity and stability. Sulfonamides are known for their ability to act as leaving groups in substitution reactions, making this compound an excellent candidate for nucleophilic aromatic substitution. Recent studies have highlighted its potential in the synthesis of biologically active compounds, particularly in the pharmaceutical industry. Researchers have explored its use as an intermediate in the development of novel drugs targeting various diseases, including cancer and infectious diseases.

One of the most notable applications of 2-Bromo-N,5-Dimethylbenzene-1-Sulfonamide is in the field of medicinal chemistry. Its ability to undergo selective substitution reactions has made it a valuable building block for constructing complex molecular frameworks. For instance, scientists have utilized this compound to synthesize derivatives with enhanced bioavailability and potency. A recent study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit promising anti-inflammatory and analgesic properties, opening new avenues for drug development.

In addition to its pharmaceutical applications, 2-Bromo-N,5-Dimethylbenzene-1-Sulfonamide has found utility in materials science. Its unique electronic properties make it suitable for use in the synthesis of advanced materials such as polymers and nanoparticles. Researchers have investigated its role in creating stimuli-responsive materials that can adapt to environmental changes, such as temperature or pH levels. These materials hold potential applications in sensors, drug delivery systems, and smart textiles.

The synthesis of 2-Bromo-N,5-Dimethylbenzene-1-Sulfonamide involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. The key steps include bromination of the benzene ring, introduction of the methyl groups at positions 5 and 6 (via alkylation or acylation), and finally, the formation of the sulfonamide group through nucleophilic substitution or coupling reactions. Recent advancements in catalysis have enabled more efficient and environmentally friendly syntheses of this compound, reducing production costs and minimizing waste.

From an environmental standpoint, 2-Bromo-N,5-Dimethylbenzene-1-Sulfonamide has been studied for its biodegradability and toxicity profiles. Initial assessments suggest that it exhibits moderate biodegradability under aerobic conditions; however, further research is needed to fully understand its environmental impact. Regulatory agencies have classified this compound as non-hazardous under normal handling conditions; however, appropriate safety precautions should still be taken during storage and use.

In conclusion, 2-Bromo-N,5-Dimethylbenzene-1-Sulfonamide (CAS No: 1864134-08-6) is a multifaceted compound with significant potential across various scientific disciplines. Its unique chemical properties make it an invaluable tool in drug discovery, materials science, and organic synthesis. As research continues to uncover new applications and improve synthetic methods for this compound, its role in advancing scientific innovation will undoubtedly grow.